(5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride (5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride
Brand Name: Vulcanchem
CAS No.: 1185293-16-6
VCID: VC2982104
InChI: InChI=1S/C8H7N5O2.ClH/c14-7(15)5-13-11-8(10-12-13)6-2-1-3-9-4-6;/h1-4H,5H2,(H,14,15);1H
SMILES: C1=CC(=CN=C1)C2=NN(N=N2)CC(=O)O.Cl
Molecular Formula: C8H8ClN5O2
Molecular Weight: 241.63 g/mol

(5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride

CAS No.: 1185293-16-6

Cat. No.: VC2982104

Molecular Formula: C8H8ClN5O2

Molecular Weight: 241.63 g/mol

* For research use only. Not for human or veterinary use.

(5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride - 1185293-16-6

Specification

CAS No. 1185293-16-6
Molecular Formula C8H8ClN5O2
Molecular Weight 241.63 g/mol
IUPAC Name 2-(5-pyridin-3-yltetrazol-2-yl)acetic acid;hydrochloride
Standard InChI InChI=1S/C8H7N5O2.ClH/c14-7(15)5-13-11-8(10-12-13)6-2-1-3-9-4-6;/h1-4H,5H2,(H,14,15);1H
Standard InChI Key QLSMTOXBBQNMBV-UHFFFAOYSA-N
SMILES C1=CC(=CN=C1)C2=NN(N=N2)CC(=O)O.Cl
Canonical SMILES C1=CC(=CN=C1)C2=NN(N=N2)CC(=O)O.Cl

Introduction

(5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride is a heterocyclic compound that combines a pyridine ring and a tetrazole moiety, contributing to its unique chemical properties. This compound is primarily used in biochemical research, particularly in proteomics, due to its potential biological activities. The presence of the pyridine and tetrazole rings enhances its bioactivity through interactions with biological targets.

Synthesis Methods

The synthesis of (5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride typically involves the reaction of pyridine derivatives with tetrazole precursors. Various methods can be employed, often yielding high-purity products exceeding 90% based on starting materials.

Biological Activities

This compound exhibits several promising biological activities:

  • Antimicrobial Properties: Studies indicate potential efficacy against various bacterial strains.

  • Anti-inflammatory Effects: It may modulate inflammatory pathways, suggesting therapeutic applications in inflammatory diseases.

  • Cytotoxicity: Preliminary evaluations show activity against certain cancer cell lines, indicating potential as an anticancer agent.

Applications in Research

(5-Pyridin-3-YL-tetrazol-2-YL)-acetic acid hydrochloride is used in several fields:

  • Biochemical Research: Particularly in proteomics due to its potential biological activities.

  • Medicinal Chemistry: Its unique structure makes it a candidate for drug development.

  • Agricultural Chemistry: Potential applications due to its antimicrobial properties.

Mechanism of Action

The exact mechanism of action for this compound is not fully elucidated but is believed to involve interactions with biological targets, facilitated by its tetrazole group. Further research is needed to fully understand its effects on biological systems.

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